7-(Bromomethyl)quinoline
Overview
Description
7-(Bromomethyl)quinoline, also known as BMQ, is an aromatic heterocyclic compound with a unique chemical structure and a wide range of applications in scientific research. It is an important intermediate in organic synthesis, and has been widely used as a reagent in the preparation of various compounds and materials. BMQ has been extensively studied for its potential applications in biochemistry, pharmacology, and other fields.
Scientific Research Applications
Anticancer Activity
7-(Bromomethyl)quinoline derivatives have been studied for their potential anticancer properties. The quinoline nucleus is present in various therapeutic agents, and modifications at the C-7 position, such as bromomethyl groups, can enhance biological activity . These derivatives can interact with DNA or cellular targets, leading to cytotoxic effects against cancer cells.
Antioxidant Properties
The structural framework of quinoline allows for the development of compounds with significant antioxidant capabilities. The bromomethyl group at the C-7 position may contribute to the scavenging of free radicals, protecting cells from oxidative stress, which is a contributing factor in many diseases .
Anti-Inflammatory Agents
Quinoline derivatives, including those with a 7-(bromomethyl) group, exhibit anti-inflammatory activity. They can inhibit the production of pro-inflammatory cytokines and modulate immune responses, making them valuable in the treatment of inflammatory disorders .
Antimalarial Applications
Quinolines are well-known for their antimalarial effects, with chloroquine being a famous example. Derivatives of 7-(Bromomethyl)quinoline could be synthesized to develop new antimalarial drugs that work by interfering with the life cycle of the malaria parasite .
Anti-SARS-CoV-2 (COVID-19)
Research has indicated that certain quinoline derivatives show promise as anti-SARS-CoV-2 agents. The bromomethyl substitution at the C-7 position might enhance the binding affinity to viral proteins, potentially leading to effective treatments for COVID-19 .
Antituberculosis Activity
The fight against tuberculosis (TB) has led to the exploration of quinoline derivatives as antituberculosis agents. 7-(Bromomethyl)quinoline compounds could target mycobacterial enzymes or pathways essential for the survival of the tuberculosis bacteria .
Mechanism of Action
Target of Action
7-(Bromomethyl)quinoline is a derivative of quinoline, a nitrogen-containing bicyclic compound . Quinoline derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, antifungal, anti-virulence, antiviral, and anti-parasitic properties . .
Mode of Action
The mode of action of quinoline derivatives is generally associated with their interaction with bacterial DNA. They form a ternary complex with a DNA molecule and gyrase and topoisomerase IV enzymes, blocking bacterial DNA supercoiling . This leads to the inhibition of DNA synthesis and ultimately, bacterial death . .
Biochemical Pathways
Quinoline derivatives have been reported to affect various biochemical pathways. For instance, they have been used as inhibitors of hemozoin polymerization, a crucial process in the life cycle of malaria parasites . .
Pharmacokinetics
The pharmacokinetics of quinoline derivatives, including their absorption, distribution, metabolism, and excretion (ADME) properties, can significantly impact their bioavailability and therapeutic efficacy . .
Result of Action
The result of the action of quinoline derivatives can vary depending on their specific structure and the nature of their targets. They have been reported to exhibit a wide range of biological activities, including antimicrobial, antifungal, anti-virulence, antiviral, and anti-parasitic effects . .
properties
IUPAC Name |
7-(bromomethyl)quinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN/c11-7-8-3-4-9-2-1-5-12-10(9)6-8/h1-6H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBDJYELCKVSSGT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(C=C2)CBr)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80556833 | |
Record name | 7-(Bromomethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80556833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(Bromomethyl)quinoline | |
CAS RN |
769100-08-5 | |
Record name | 7-(Bromomethyl)quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80556833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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